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Introduction

Nickel formate (Ni(HCOO)₂) serves as an effective and advantageous catalyst precursor for

the synthesis of carbon nanotubes (CNTs) via chemical vapor deposition (CVD).[1][2] Its use

offers a low-cost, solution-based approach for catalyst deposition, which is highly scalable and

suitable for coating substrates with complex geometries.[1][2] This method avoids the more

complex and costly calcination and reduction steps often required for other catalyst precursors.

[1] The in-situ thermal decomposition of nickel formate yields finely dispersed nickel

nanoparticles with a narrow size distribution, which are highly active for CNT growth.

Principle of Operation

The synthesis of CNTs using nickel formate is based on the thermal decomposition of the

precursor to form metallic nickel nanoparticles. These nanoparticles then act as catalytic sites

for the decomposition of a carbon-containing gas (e.g., acetylene, methane, ethanol). Carbon

atoms dissolve into the nickel nanoparticles, and upon saturation, precipitate out in the form of

a graphitic cylinder, leading to the growth of a carbon nanotube. The diameter of the resulting

CNTs is largely determined by the size of the nickel nanoparticle.

Key Advantages of Nickel Formate

Low-Cost and Readily Available: Nickel formate is an inexpensive and commercially

available chemical.
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Solution-Based Deposition: It can be dissolved in suitable solvents to create a catalyst

solution, allowing for simple deposition techniques like spin-coating, dip-coating, or printing.

[1][2]

Simplified Process: The use of nickel formate can eliminate the need for separate

calcination and reduction steps, streamlining the CNT synthesis process.[1]

Formation of Uniform Nanoparticles: Its decomposition leads to the formation of small, well-

dispersed nickel nanoparticles, which is crucial for the growth of high-quality CNTs.

Quantitative Data Summary
The following table summarizes quantitative data from various studies on CNT growth using

nickel-based catalysts, including those derived from nickel formate.

Parameter Value
Catalyst
System

Carbon
Source

Growth
Temperatur
e (°C)

Reference

CNT

Diameter
30 - 40 nm

Finely

dispersed

Nickel

Castor Oil 650 [3]

CNT

Diameter

~1.0 nm

(SWCNTs)

Nickel

Formate on

Silica

Methane 860 [1]

CNT Yield

~1940 wt%

(nanotube to

nickel)

Nickel

Formate on

Silica

Methane 860 [1]

Optimal

Growth

Temperature

~860 °C

Nickel

Formate on

Silica

Methane 860 [1]

Raman ID/IG

Ratio
0.416

Nickel on

Silica Gel
Methane Not Specified [4]

CNT Length
100 - 1000

nm

Ferrocene

(Fe catalyst)
Not Specified 850-900 [5]
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Experimental Protocols
This section provides detailed protocols for the synthesis of CNTs using nickel formate as the

catalyst precursor.

Protocol 1: Synthesis of Single-Walled Carbon
Nanotubes (SWCNTs)
This protocol is adapted from a method for synthesizing high-purity SWCNTs.[1]

1. Catalyst Preparation:

Disperse nickel formate onto a fumed silica powder support. The exact weight ratio should

be optimized for the specific setup, but a starting point is a ratio that results in a low nickel

concentration (e.g., 1-5 wt% Ni relative to the support).

Thoroughly mix the nickel formate and silica powder to ensure a homogeneous distribution.

2. CVD Growth of SWCNTs:

Place the catalyst powder in a quartz boat and insert it into a tube furnace.

Heat the furnace to the optimal growth temperature of approximately 860 °C under an inert

atmosphere (e.g., Argon).[1]

Once the temperature is stable, introduce a mixture of Argon and Methane (CH₄) gas (e.g.,

1:1 by volume) into the furnace.[1] The nickel formate will decompose in-situ to form nickel

nanoparticles.

Allow the reaction to proceed for a set duration (e.g., 15-60 minutes).

After the growth period, stop the flow of methane and cool the furnace down to room

temperature under an inert gas flow.

3. Purification:

The as-produced material will contain CNTs, the silica support, and residual nickel catalyst.
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To remove the silica support, the product can be washed with a hydrofluoric acid (HF)

solution. (Caution: HF is extremely hazardous and requires specialized handling procedures

and personal protective equipment).

To remove the nickel catalyst, the product can be treated with a strong acid, such as

hydrochloric acid (HCl), for several hours.[3]

After acid treatment, wash the CNTs with deionized water until the pH is neutral, and then

dry the purified CNTs.

Protocol 2: General Synthesis of Multi-Walled Carbon
Nanotubes (MWCNTs)
This protocol provides a general method for growing MWCNTs on a substrate.

1. Substrate Preparation and Catalyst Deposition:

Prepare a solution of nickel formate in a suitable solvent (e.g., deionized water or ethanol).

A typical concentration can range from 0.01 M to 0.1 M.

Clean the substrate (e.g., silicon wafer with a silica layer) using a standard cleaning

procedure (e.g., piranha solution or sonication in acetone and isopropanol).

Deposit the nickel formate solution onto the substrate using a method such as spin-coating

or dip-coating.

Dry the substrate to remove the solvent, leaving a thin film of nickel formate.

2. CVD Growth of MWCNTs:

Place the substrate in a CVD reactor.

Heat the reactor to a growth temperature in the range of 650-850 °C under an inert or

reducing atmosphere (e.g., Argon, Nitrogen, or a mixture with Hydrogen).

At the growth temperature, the nickel formate will decompose to form nickel nanoparticles.
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Introduce a carbon source gas, such as acetylene (C₂H₂) or methane (CH₄), into the reactor

for a specified duration (e.g., 10-30 minutes).

After the growth period, turn off the carbon source and cool the reactor to room temperature

under an inert gas flow.

3. Characterization:

The grown CNTs can be characterized using various techniques:

Scanning Electron Microscopy (SEM): To observe the morphology, alignment, and density

of the CNTs.[3]

Transmission Electron Microscopy (TEM): To determine the diameter, number of walls,

and crystallinity of the CNTs.

Raman Spectroscopy: To assess the quality of the CNTs by analyzing the D and G bands.

The ratio of the intensity of the D band to the G band (ID/IG) is an indicator of the defect

density.[4][6]

Thermogravimetric Analysis (TGA): To determine the purity of the CNTs by measuring the

weight loss as a function of temperature in an oxidizing atmosphere.[1][7]

Visualizations
Signaling Pathway and Chemical Reactions
The following diagram illustrates the key chemical steps involved in the growth of carbon

nanotubes using nickel formate as a catalyst precursor.
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Caption: Chemical pathway for CNT growth from nickel formate.

Experimental Workflow
The following diagram outlines the typical experimental workflow for synthesizing carbon

nanotubes using the nickel formate precursor method.
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Caption: Experimental workflow for CNT synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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